Cas no 1781773-85-0 (O-2-(5-bromothiophen-2-yl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(5-bromothiophen-2-yl)-2-methylpropylhydroxylamine
• CAS No: 1781773-85-0
• MF: C₈H₁₂BrNOS
• MW: 250.155980110168
• CID: 6032267
• PubChem ID: 83693251
• Update Time: 2025-06-09

O-2-(5-bromothiophen-2-yl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(5-bromothiophen-2-yl)-2-methylpropylhydroxylamine
• 1781773-85-0
• O-[2-(5-bromothiophen-2-yl)-2-methylpropyl]hydroxylamine
• EN300-1936948

• Inchi： 1S/C8H12BrNOS/c1-8(2,5-11-10)6-3-4-7(9)12-6/h3-4H,5,10H2,1-2H3
• InChI Key： OTEBUXPYRIEGAA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)(C)CON)S1

Computed Properties

• Exact Mass: 248.98230g/mol
• Monoisotopic Mass: 248.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on O-2-(5-bromothiophen-2-yl)-2-methylpropylhydroxylamine

Professional Introduction to O-2-(5-bromothiophen-2-yl)-2-methylpropylhydroxylamine (CAS No. 1781773-85-0)

O-2-(5-bromothiophen-2-yl)-2-methylpropylhydroxylamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1781773-85-0, features a unique structural framework that combines a thiophene ring with a hydroxylamine substituent, making it a promising candidate for various biochemical applications.

The molecular structure of O-2-(5-bromothiophen-2-yl)-2-methylpropylhydroxylamine consists of a brominated thiophene core, which is a well-known scaffold in medicinal chemistry due to its ability to interact with biological targets. The presence of the hydroxylamine group at the 2-position of the thiophene ring introduces reactivity that can be exploited in drug design, particularly in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on thiophene derivatives due to their diverse pharmacological properties. Studies have demonstrated that compounds containing thiophene moieties often exhibit significant biological activity, including antimicrobial, anti-inflammatory, and anticancer effects. The bromine substituent on the thiophene ring further enhances the compound's potential by increasing its lipophilicity and facilitating interactions with biological membranes.

The hydroxylamine group in O-2-(5-bromothiophen-2-yl)-2-methylpropylhydroxylamine is particularly noteworthy, as it serves as a versatile functional handle for further chemical modifications. Hydroxylamine derivatives are known for their role in the synthesis of various bioactive molecules, including antitubercular and antiviral agents. The combination of these features makes this compound an attractive building block for medicinal chemists seeking to develop innovative therapeutic strategies.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for compounds like O-2-(5-bromothiophen-2-yl)-2-methylpropylhydroxylamine. These improvements have allowed researchers to explore its pharmacological potential more thoroughly. For instance, novel synthetic routes have been developed to introduce diverse substituents at the 5-position of the thiophene ring, expanding the chemical space available for drug discovery.

The application of computational methods has also played a crucial role in understanding the biological activity of this compound. Molecular modeling studies have been employed to predict how O-2-(5-bromothiophen-2-yl)-2-methylpropylhydroxylamine interacts with target proteins and enzymes. These insights have guided the optimization of its structure to enhance binding affinity and reduce potential side effects.

In vitro studies have begun to uncover the mechanistic aspects of O-2-(5-bromothiophen-2-yl)-2-methylpropylhydroxylamine's biological effects. Preliminary data suggest that this compound may exert its pharmacological actions by modulating specific signaling pathways. For example, it has shown promise in inhibiting enzymes involved in inflammation and cancer progression. These findings highlight its potential as a lead compound for further development into therapeutic agents.

The synthesis and characterization of analogues of O-2-(5-bromothiophen-2-yl)-2-methylpropylhydroxylamine have provided valuable insights into structure-activity relationships (SAR). By systematically varying substituents on the thiophene ring and hydroxylamine group, researchers have identified key structural features that contribute to biological activity. This SAR analysis has been instrumental in guiding the design of more potent and selective derivatives.

The growing interest in thiophene-based compounds has also spurred innovation in drug delivery systems. Researchers are exploring ways to enhance the bioavailability and targeted delivery of molecules like O-2-(5-bromothiophen-2-yl)-2-methylpropylhydroxylamine. Nanoparticle formulations and prodrugs are among the promising approaches being investigated to improve their therapeutic efficacy.

The future prospects for O-2-(5-bromothiophen-2-yl)-2-methylpropylhydroxylamine are bright, with ongoing research aimed at elucidating its full pharmacological profile and developing it into a viable therapeutic option. Collaborative efforts between synthetic chemists, biochemists, and clinicians will be essential in realizing this potential. As our understanding of its mechanisms of action continues to grow, so too will its applications in medicine.